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3-Bromo-7-nitroindazole specificity neuronal
NOS inhibition
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Compound Focus: 3-Bromo-7-Nitroindazole

CAS No.: 74209-34-0

Cat. No.: S589245

Compound Profile & Key Applications

The table below summarizes the core information and major research uses of 3-Bromo-7-nitroindazole.

Property Description

Chemical Name 3-Bromo-7-nitroindazole [1]
CAS Number 74209-34-0 [1]

Molecular Weight 242.03 g/mol [1]

Mechanism of Action Potent and selective inhibitor of neuronal Nitric Oxide Synthase (nNOS) [1].

Primary Solvent DMSO (100 mg/mL, 413.17 mM) [1].
Research Observed o
L Key Findings
Application Effect
Spatial Learning Impairment Chronic administration (5-20 mg/kg, i.p., 5 days) impaired
& Memory [2] acquisition and memory recall in the Morris water maze test in

rats. This effect was NO-dependent [2].
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Research Observed
Application Effect

Ischemic Stroke Neuroprotection

in Diabetes [1]

Depression-like Antidepressant
Behavior [1]

Micturition Central
Reflex [3] Regulation
Cerebral Blood Regulation
Flow [4]

Key Findings

In diabetic stroke-model rats, it (3-30 mg/kg, i.p.) reduced
cerebral infarct size, decreased brain edema, and improved
neurological function.

In a chronic stress model, administration (20 mg/kg, i.p., 5
weeks) produced an antidepressant effect and increased
BDNF protein levels in the hippocampus.

Intracerebroventricular (icv) administration prolonged the
intercontraction interval in rats, indicating a role for brain nNOS
in suppressing the urination reflex.

In newborn pigs, it helped extend the upper limit of cerebral
blood flow autoregulation during hypertension, indicating
NNOS plays a significant role in this process.

Experimental Protocols from Literature

Here are detailed methodologies for key experiments involving 3-Bromeo-7-nitroindazole.

Spatial Learning and Memory in Rats (Morris Water Maze) [2]

This protocol assesses the role of nNOS in cognitive function.

¢ Subjects: Adult male Wistar rats.

e Drug Preparation: 3-Bromo-7-nitroindazole is dissolved in saline.

e Dosing Regimen: Administered via intraperitoneal (i.p.) injection at doses of 5, 10, or 20 mg/kg per
day for 5 consecutive days. Control subjects receive saline.
¢ Behavioral Testing: The Morris water maze task is conducted, consisting of:
o Acquisition Phase: A multi-day training period where rats learn to find a hidden platform.

o Probe Trial: Conducted after training, with the platform removed to measure spatial memory

retention.

¢ Additional Measures: Locomotor activity and blood pressure are monitored to rule out non-specific

effects.
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Focal Cerebral Ischemia in Diabetic Rats (MCAO Model) [1]

This model evaluates the compound's neuroprotective effects in the context of diabetes and stroke.

e Animal Model: Type 2 diabetic rats are induced by a high-fat diet and streptozotocin injection.
¢ Ischemia Induction: Middle Cerebral Artery Occlusion (MCAO) is performed to induce ischemic
stroke.
¢ Drug Administration: 3-Bromo-7-nitroindazole is administered via i.p. injection at doses of 3, 10, or
30 mg/kg.
e Outcome Measures:
o Infarct and Edema Volume: Measured via brain tissue analysis.
o Neurological Deficit Score: A functional assessment of stroke severity.
o Biochemical Analysis: Evaluation of DNA fragmentation and levels of proteins like GRP78 and
CHOP involved in cell stress.

In-Vivo Administration Vehicle Preparation [1]

For in-vivo studies, the following vehicle protocol is recommended to ensure solubility and bioavailability:

Prepare a stock solution in 100% DMSO (e.g., 25 mg/mL).

Mix the stock solution with PEG300 (40% of final volume).

Add Tween-80 (5% of final volume) and mix evenly.

Dilute the mixture with saline (45% of final volume) to achieve the desired working concentration.

NNOS Inhibition Signaling Pathway

The following diagram illustrates the key signaling pathways affected by nNOS inhibition in neurons, based
on information from Abcam [5]. Inhibiting nNOS with 3-Bromo-7-nitroindazole primarily disrupts the NO-

mediated pathways on the right.
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The pathway shows that 3-Bromo-7-nitroindazole acts by inhibiting nNOS activation, which in turn
prevents the production of NO. This inhibition blocks both the cGMP-dependent signaling (leading to

various cellular effects) and the formation of potentially toxic molecules like peroxynitrite [5].
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Troubleshooting Common Experimental Issues

e Low Solubility or Precipitation: Ensure you are using a high-quality, freshly opened DMSO for
preparing stock solutions. For in-vivo studies, always use the recommended vehicle
(DMSO/PEG300/Tween-80/Saline) and prepare the working solution fresh on the day of use [1].

e Lack of Effect or Inconsistent Results: Verify the dosage and administration route. Note that
central (icv) administration has shown effects in studies where peripheral (i.p.) administration might
not, depending on your target [3]. Confirm the selectivity of the observed effect by checking if it can
be reversed with an NO precursor like L-arginine [2].

¢ Handling and Storage: The compound should be stored as a solid at -20°C for long-term stability.
Aliquot stock solutions in DMSO and store at -80°C to avoid repeated freeze-thaw cycles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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